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Compound of Interest

Compound Name: 4-Benzylbiphenyl

CAS No.: 613-42-3

Cat. No.: B1265654

Get Quote

This guide provides an in-depth technical overview of 4-Benzylbiphenyl (CAS 613-42-3), a

significant aromatic hydrocarbon. Tailored for researchers, medicinal chemists, and material

scientists, this document elucidates the core physicochemical properties, synthesis

methodologies, and strategic applications of this compound, grounding all claims in established

scientific literature.

Core Molecular Profile
4-Benzylbiphenyl is a biaryl hydrocarbon distinguished by a benzyl group substituted onto a

biphenyl scaffold. This structural arrangement imparts a unique combination of steric and

electronic properties that are leveraged in various scientific fields.

Fundamental Properties
The essential chemical and physical characteristics of 4-Benzylbiphenyl are summarized

below. These values are critical for experimental design, purification, and analytical

characterization.
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Property Value Source(s)

Chemical Formula C₁₉H₁₆ [1]

Molecular Weight 244.34 g/mol [1][2]

IUPAC Name 1-benzyl-4-phenylbenzene [2]

CAS Number 613-42-3 [1][2]

Appearance
White to off-white crystalline

powder

Melting Point 85.0 - 88.0 °C

Synthesis and Mechanistic Considerations
The synthesis of 4-Benzylbiphenyl can be approached through several strategic pathways.

The choice of method is dictated by factors such as desired purity, scale, and the availability of

starting materials. Two prevalent and mechanistically distinct methods are the Friedel-Crafts

benzylation and the Suzuki-Miyaura cross-coupling reaction.

Method 1: Friedel-Crafts Benzylation of Biphenyl
This classic electrophilic aromatic substitution provides a direct route to 4-Benzylbiphenyl.
The reaction involves the benzylation of biphenyl using benzyl chloride, typically catalyzed by a

Lewis acid or a solid acid catalyst.

Causality of Protocol Choices: The use of a catalyst like amorphous silica-alumina is a strategic

choice to mitigate some of the drawbacks of traditional Lewis acids (e.g., AlCl₃), such as

catalyst waste and harsh reaction conditions[3]. The catalyst facilitates the formation of a

benzyl carbocation (or a polarized complex), which then acts as the electrophile. Biphenyl's

phenyl group is an activating group, directing the incoming electrophile to the ortho and para

positions. Due to steric hindrance, the para product, 4-Benzylbiphenyl, is typically the major

isomer formed[3].

Experimental Protocol: Benzylation over Amorphous Silica-Alumina[3]
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Catalyst Activation: Activate amorphous silica-alumina catalyst by heating at 150 °C prior to

use to remove adsorbed moisture.

Reaction Setup: In a slurry batch reactor, charge biphenyl and a suitable solvent (e.g.,

cyclohexane).

Catalyst Addition: Add the activated silica-alumina catalyst to the reactor.

Reagent Addition: Introduce benzyl chloride to the stirred mixture.

Reaction Condition: Maintain the reaction under vigorous magnetic stirring at a controlled

temperature.

Monitoring: Monitor the reaction progress via Gas Chromatography (GC) to observe the

formation of benzylbiphenyl isomers and dibenzyl derivatives.

Workup: Upon completion, filter the catalyst. The filtrate is then washed, dried, and

concentrated under reduced pressure.

Purification: Purify the crude product using column chromatography or recrystallization to

isolate the 4-Benzylbiphenyl isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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